1-(2,4-dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-2-(trifluoromethyl)benzimidazole
• InChI: InChI=1S/C15H9Cl2F3N2/c16-10-6-5-9(11(17)7-10)8-22-13-4-2-1-3-12(13)21-14(22)15(18,19)20/h1-7H,8H2
• InChI Key: QPLWGYFPPUYOHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CC3=C(C=C(C=C3)Cl)Cl)C(F)(F)F
• Molecular Formula: C15H9Cl2F3N2
• Molecular Weight: 345.1 g/mol

Description

1-(2,4-Dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole, also known as DBTI, is a synthetic molecule that has been used in a variety of scientific research applications. It is a heterocyclic molecule with a benzimidazole core, two chlorine atoms and one trifluoromethyl group. DBTI has been used in a variety of scientific research applications including cell biology, biochemistry, and drug discovery.

Mechanism of Action

The mechanism of action of 1-(2,4-dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole is not fully understood. However, it is believed that 1-(2,4-dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole binds to proteins in the cell and alters their activity. This binding can either activate or inhibit the activity of the protein, depending on the protein and the concentration of 1-(2,4-dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2,4-dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole are not fully understood. However, it has been shown to have an effect on the activity of certain proteins in the cell. This can lead to changes in the expression of genes and the activity of enzymes. It is also believed that 1-(2,4-dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole can affect the metabolism of certain drugs and can lead to changes in the absorption and metabolism of drugs.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-(2,4-dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole in laboratory experiments is that it is a relatively inexpensive and easy to synthesize molecule. Additionally, it is relatively stable and can be used in a variety of experiments. The main limitation of using 1-(2,4-dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole in laboratory experiments is that the mechanism of action is not fully understood. This can lead to unexpected results and can limit the usefulness of the experiments.

Future Directions

The future directions for 1-(2,4-dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole research include further exploring its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to explore the potential applications of 1-(2,4-dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole in drug discovery. Finally, further research could be done to explore the potential of 1-(2,4-dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole as a fluorescent probe for studying intracellular proteins.

Synthesis Methods

1-(2,4-dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2,4-dichlorobenzyl chloride with trifluoromethylbenzimidazole in a solvent such as dichloromethane. This reaction yields the desired product of 1-(2,4-dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole in high yields.

Scientific Research Applications

1-(2,4-dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole has been used in a variety of scientific research applications. It has been used as a fluorescent probe to study the intracellular localization of proteins in cell biology. It has also been used as a substrate in biochemistry studies to study the activity of enzymes. Additionally, 1-(2,4-dichlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole has been used in drug discovery studies to identify novel drug candidates.